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Introduction
7-Methylguanosine 5'-diphosphate (m7GDP) sodium salt is a crucial molecule in molecular

biology, primarily recognized for its role as a structural analog of the 5' cap found on eukaryotic

messenger RNA (mRNA). This cap structure is essential for the regulation of mRNA

metabolism, including splicing, nuclear export, and, most notably, the initiation of translation.

Due to its significance, m7GDP and its derivatives are invaluable tools in the study of these

fundamental cellular processes and for the development of novel therapeutics targeting them.

This guide provides a comprehensive overview of the chemical structure, physicochemical

properties, biological role, and experimental applications of 7-Methylguanosine 5'-
diphosphate sodium salt.

Chemical Structure and Identification
7-Methylguanosine 5'-diphosphate is a modified purine nucleotide. It consists of a guanosine

molecule that is methylated at the 7th position of the guanine base and is linked to a

diphosphate group at the 5' position of the ribose sugar. The sodium salt form enhances its

stability and solubility in aqueous solutions.

Below is a 2D representation of the chemical structure of 7-Methylguanosine 5'-diphosphate.
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Figure 1: 2D chemical structure of 7-Methylguanosine 5'-diphosphate.

Chemical Identifiers
Identifier Value

IUPAC Name

disodium;[[(2R,3S,4R,5R)-5-(2-amino-7-methyl-

6-oxo-1H-purin-9-ium-9-yl)-3,4-dihydroxyoxolan-

2-yl]methoxy-oxidophosphoryl] hydrogen

phosphate

SMILES

CN1C=--INVALID-LINK--NC(=N2)N)[C@H]3--

INVALID-LINK--COP(=O)([O-])OP(=O)(O)

[O-])O)O.[Na+].[Na+][1]

InChI Key VSMXIKIFPKDZJA-IDIVVRGQSA-L[1]

CAS Number 104809-16-7[1]

Physicochemical Properties
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The physicochemical properties of 7-Methylguanosine 5'-diphosphate sodium salt are

critical for its handling, storage, and use in experimental settings.

Property Value Reference

Molecular Formula C₁₁H₁₅N₅Na₂O₁₁P₂ [2]

Molecular Weight 501.19 g/mol [2]

Appearance White to off-white solid powder

Solubility

Water: 50 mg/mL, clear to very

slightly hazy, colorless to very

faintly yellow.[1]

[1]

Storage Temperature -20°C[1] [1]

pH-dependent Stability

The N7-methylated guanosine

is susceptible to imidazole ring

opening at high pH.

[3]

Note on Spectroscopic Data: While specific NMR spectra are not provided here, the

characterization of 7-methylguanosine derivatives by ¹H and ³¹P NMR spectroscopy is a

standard method for structural confirmation.[3] Mass spectrometry data for m7GDP has been

reported, with characteristic fragmentation patterns.

Biological Role: The mRNA 5' Cap and Translation
Initiation
In eukaryotes, the vast majority of mRNAs are modified at their 5' end with a cap structure,

which is a 7-methylguanosine linked to the first nucleotide of the RNA chain via a unique 5'-5'

triphosphate bridge. This cap structure is fundamental for the lifecycle of an mRNA molecule.

The primary functions of the 5' cap include:

Protection from Degradation: The cap protects the mRNA from exonucleolytic degradation,

thereby increasing its stability.

Splicing: The cap is involved in the efficient splicing of pre-mRNA.
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Nuclear Export: It facilitates the transport of mature mRNA from the nucleus to the

cytoplasm.

Translation Initiation: The cap is recognized by the eukaryotic initiation factor 4E (eIF4E), a

key component of the eIF4F complex. This interaction is a critical rate-limiting step in cap-

dependent translation initiation.[4][5][6]

7-Methylguanosine 5'-diphosphate, as a cap analog, can competitively inhibit the binding of

eIF4E to capped mRNAs, thereby inhibiting cap-dependent translation. This property makes it

an essential tool for studying the mechanism of translation initiation and for developing

potential anti-cancer and anti-viral therapies.

The Eukaryotic mRNA Capping Pathway
The formation of the 5' cap is a co-transcriptional process that occurs in three main enzymatic

steps.
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Nascent pre-mRNA Step 1: Dephosphorylation

Step 2: Guanylylation

Step 3: Methylation

5'-ppp-RNA RNA Triphosphatase 5'-pp-RNA

Guanylyltransferase

Pi

5'-Gppp-RNA

Guanine-N7-
Methyltransferase

PPi
GTP

5'-m7Gppp-RNA (Cap 0)SAHS-adenosyl
methionine (SAM)
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Components

Binding Reaction

Detection

Analysis

Purified eIF4E

Incubate components
in binding buffer

Fluorescently-labeled
capped RNA

7-Methylguanosine
5'-diphosphate (competitor)

Measure fluorescence
(e.g., Fluorescence Polarization,

FRET, or filter binding assay)

Determine binding affinity (Kd)
and inhibitory concentration (IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ≥92.5%, synthetic (organic), powder | Sigma-Aldrich [sigmaaldrich.com]

2. 7-Methylguanosine 5'-diphosphate | C11H17N5O11P2 | CID 135659051 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15571453?utm_src=pdf-body-img
https://www.benchchem.com/product/b15571453?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/sigma/m5883
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methylguanosine-5_-diphosphate
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methylguanosine-5_-diphosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Synthesis and Evaluation of Diguanosine Cap Analogs Modified at the C8-Position by
Suzuki–Miyaura Cross-Coupling: Discovery of 7-Methylguanosine-Based Molecular Rotors -
PMC [pmc.ncbi.nlm.nih.gov]

4. Translational Homeostasis via the mRNA Cap-Binding Protein, eIF4E - PMC
[pmc.ncbi.nlm.nih.gov]

5. cdnsciencepub.com [cdnsciencepub.com]

6. eIF4E, the mRNA cap-binding protein: from basic discovery to translational research. |
Semantic Scholar [semanticscholar.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 7-Methylguanosine 5'-
diphosphate Sodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571453#chemical-structure-of-7-methylguanosine-
5-diphosphate-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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